Cas no 2228894-19-5 (6-(1-bromopropan-2-yl)-2,3-difluoro-N,N-dimethylaniline)

• Product Name: 6-(1-bromopropan-2-yl)-2,3-difluoro-N,N-dimethylaniline
• CAS No: 2228894-19-5
• MF: C₁₁H₁₄BrF₂N
• MW: 278.136369228363
• CID: 6111168
• PubChem ID: 165733489
• Update Time: 2025-05-19

6-(1-bromopropan-2-yl)-2,3-difluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 6-(1-bromopropan-2-yl)-2,3-difluoro-N,N-dimethylaniline
• EN300-1920148
• 2228894-19-5

• Inchi： 1S/C11H14BrF2N/c1-7(6-12)8-4-5-9(13)10(14)11(8)15(2)3/h4-5,7H,6H2,1-3H3
• InChI Key： NBKDJDIOMNHWBC-UHFFFAOYSA-N
• SMILES： BrCC(C)C1C=CC(=C(C=1N(C)C)F)F

Computed Properties

• Exact Mass: 277.02777g/mol
• Monoisotopic Mass: 277.02777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 3.2Ų

Additional information on 6-(1-bromopropan-2-yl)-2,3-difluoro-N,N-dimethylaniline

6-(1-Bromopropan-2-yl)-2,3-Difluoro-N,N-Dimethylaniline: A Comprehensive Overview

6-(1-Bromopropan-2-yl)-2,3-Difluoro-N,N-Dimethylaniline is a highly specialized organic compound with the CAS number 2228894-19-5. This compound belongs to the class of aromatic amines and is characterized by its unique structure, which includes a brominated propan-2-yl group attached to the sixth position of an aniline derivative. The presence of fluorine atoms at the second and third positions of the benzene ring further enhances its chemical reactivity and functional versatility. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials.

The synthesis of 6-(1-Bromopropan-2-yl)-2,3-Difluoro-N,N-Dimethylaniline involves a multi-step process that typically begins with the bromination of a suitable alkyl halide. The aniline derivative is then subjected to nucleophilic substitution reactions to introduce the brominated propan-2-yl group. The fluorination step is carefully controlled to ensure precise placement of the fluorine atoms at the desired positions on the benzene ring. Recent advancements in catalytic methods and green chemistry have significantly improved the efficiency and sustainability of this synthesis pathway.

One of the most notable features of this compound is its high reactivity due to the electron-withdrawing effects of both the fluorine atoms and the dimethylamino group. These effects make it an excellent substrate for various nucleophilic aromatic substitution reactions. Recent studies have demonstrated its utility in constructing complex heterocyclic frameworks, which are highly valued in drug discovery and materials science.

In terms of applications, 6-(1-Bromopropan-2-yl)-2,3-Difluoro-N,N-Dimethylaniline has shown promise in the development of novel pharmaceutical agents. Its ability to act as a versatile building block allows chemists to design molecules with specific biological activities, such as kinase inhibitors or receptor modulators. Additionally, this compound has been explored for its potential in agrochemicals, where it can serve as a precursor for herbicides or fungicides with enhanced efficacy and selectivity.

From a structural perspective, the compound's dimethylamino group contributes significantly to its basicity, making it suitable for use in various pH-sensitive applications. The brominated propan-2-yl group introduces steric hindrance and enhances lipophilicity, which are critical properties for optimizing drug delivery systems. Recent computational studies have provided deeper insights into its electronic structure and reactivity profiles, further solidifying its role as a valuable tool in organic synthesis.

Moreover, 6-(1-Bromopropan-2-yl)-2,3-Difluoro-N,N-Dimethylaniline exhibits interesting photophysical properties that make it a candidate for use in optoelectronic materials. Its ability to absorb light across a broad spectrum and emit fluorescence under specific conditions has been leveraged in the development of sensors and imaging agents. Researchers have also explored its potential in energy-related applications, such as dye-sensitized solar cells, where its electronic properties could contribute to improved efficiency.

In conclusion, 6-(1-Bromopropan-2-yl)-2,3-Difluoro-N,N-Dimethylaniline is a multifaceted compound with a wide range of applications across diverse scientific disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a key player in modern chemical innovation. As ongoing studies continue to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow further.